Cas no 2137852-92-5 (4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde
• CAS No: 2137852-92-5
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 6567709
• PubChem ID: 165745957
• Update Time: 2025-05-19

4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137852-92-5
• EN300-715140
• 4-(3-methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde
• 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H7NO2S2/c1-12-9-8(5-14-10-9)6-2-7(3-11)13-4-6/h2-5H,1H3
• InChI Key： AWJFYLLTNPRWIO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1=CSN=C1OC

Computed Properties

• Exact Mass: 224.99182081g/mol
• Monoisotopic Mass: 224.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.7Ų

Additional information on 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde

Introduction to 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde (CAS No. 2137852-92-5)

4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137852-92-5, represents a fusion of thiophene and thiazole moieties, each contributing distinct pharmacophoric features that make it a promising candidate for further exploration in drug discovery. The presence of an aldehyde group at the 2-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry and a potential precursor for biologically active molecules.

The thiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of a 3-methoxy group on the thiazole ring introduces additional electronic and steric effects, which can modulate the compound's interaction with biological targets. This modification has been strategically employed in various drug molecules to enhance their pharmacokinetic profiles and binding affinity.

Similarly, the thiophene component is another crucial pharmacophore that contributes to the compound's overall biological activity. Thiophene derivatives are widely recognized for their role in developing antifungal, antiviral, and anticancer agents. The combination of thiophene and thiazole in 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde creates a dual-scaffold system that may exhibit synergistic effects when interacting with biological targets. This unique structural arrangement opens up possibilities for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

The aldehyde functionality at the 2-position of the thiophene ring serves as a versatile handle for further chemical modifications. Aldehydes are highly reactive intermediates that can undergo various transformations, including condensation reactions with nucleophiles to form Schiff bases, addition reactions to form imines or oximes, and oxidation to yield carboxylic acids. These chemical properties make 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde a valuable building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in cancer progression. The structural features of 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde suggest potential applications in this area. For instance, the compound's ability to interact with metal ions through its sulfur-rich heterocycles may make it useful in designing metalloproteinase inhibitors or kinase inhibitors, which are key targets in oncology research. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain cancer-related enzymes, warranting further investigation into their mechanism of action and therapeutic potential.

Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance remains one of the most significant challenges in modern medicine, prompting researchers to explore novel chemical entities with unique scaffolds. The combination of thiophene and thiazole moieties provides a structural framework that may interact differently with bacterial enzymes compared to traditional antibiotics. This could lead to the discovery of new antibiotics with improved efficacy against resistant strains. Additionally, the methoxy group on the thiazole ring may contribute to enhanced bioavailability and reduced toxicity profile.

The synthesis of 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The synthesis typically begins with the preparation of key intermediates such as 3-methoxythiazole and 2-bromothiophene through established methods. These intermediates are then coupled via palladium-catalyzed cross-coupling reactions to form the desired thienothiazole scaffold. Subsequent functionalization at the 2-position of the thiophene ring introduces the aldehyde group through oxidation or other suitable methods. The synthetic route underscores the compound's accessibility and its potential as a starting material for further derivatization.

The pharmacological evaluation of 4-(3-Methoxy-1,2-thiazol-4-yl)thiophene-2-carbaldehyde has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential applications in managing chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease. Furthermore, preliminary cytotoxicity assays indicate that this compound exhibits selective toxicity toward certain cancer cell lines while sparing healthy cells. These findings highlight its therapeutic potential as an anticancer agent.

The structural diversity offered by 4-(3-Methoxy-1,2-thiazol-4-yliyl)thiophene}-\textbf{2}-\textbf{carbaldehyde} (CAS No.\textbf{2137852}-\textbf{92}-\textbf{5}) makes it an attractive scaffold for structure-based drug design (SBDD). Computational modeling techniques can be employed to understand how this compound interacts with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can optimize its structure to improve binding affinity and selectivity. This approach has been successfully applied in developing high-affinity ligands for receptors and enzymes involved in various diseases.

The future directions for research on this compound include exploring its role in modulating immune responses and its potential as an immunomodulatory agent. There is growing evidence suggesting that targeting immune checkpoints can lead to effective treatments for autoimmune diseases and cancer immunotherapy.\*\*Th\*\*e sulfur-rich heterocycles present in \*\*this molecule\*\* may provide unique interactions with immune-related proteins,\*\* offering new avenues for therapeutic intervention.\*\* Additionally, molecular probes based on \*\*this scaffold\*\* could be developed to study immune cell signaling pathways and identify novel therapeutic targets.

In conclusion, \*\*4-(3-Methoxy-\textbf{1},\textbf{2}-\textbf{thiazol}-\textbf{4}-\textbf{yl})-\textbf{thiophene}-\textbf{2}-\textbf{carbaldehyde} (CAS No.\textbf{2137852}-\textbf{92}-\textbf{5}) represents a structurally fascinating compound with significant potential in pharmaceutical research.\*\* Its unique combination of heterocyclic moieties, \*\*reactive aldehyde group, \*\*and demonstrated biological activities make it a valuable candidate for further exploration.\*\* Ongoing studies aim to uncover new therapeutic applications, optimize synthetic routes, \*\*and develop novel derivatives with enhanced efficacy.\*\* As our understanding of disease mechanisms continues to evolve, compounds like \*\*this one hold promise for addressing unmet medical needs through innovative drug discovery efforts.